Cas no 68989-01-5 (N,N-Dimethyl-N-tetradecylbenzenemethanaminium saccharinate)

N,N-Dimethyl-N-tetradecylbenzenemethanaminium saccharinate structure
68989-01-5 structure
Product Name:N,N-Dimethyl-N-tetradecylbenzenemethanaminium saccharinate
CAS No:68989-01-5
MF:C30H46N2O3S
MW:514.762847423553
CID:510086
PubChem ID:50286
Update Time:2025-04-19

N,N-Dimethyl-N-tetradecylbenzenemethanaminium saccharinate Chemical and Physical Properties

Names and Identifiers

    • N,N-Dimethyl-N-tetradecylbenzenemethanaminium saccharinate
    • ALKYL DIMETHYL BENZYL AMMONIUM SACCHARINATE
    • benzyl-dimethyl-tetradecylazanium,1,1-dioxo-1,2-benzothiazol-3-olate
    • (C12-C18)Alkyldimethylbenzylammonium saccharinate
    • Benzenemethanaminium, N,N-dimethyl-N-tetradecyl-, saccharinate
    • C12-18-Alkyldimethylbenzyl ammonium saccharinate
    • Myristalkonium saccharinate
    • Myristyl dimethyl benzyl ammonium saccharinate
    • N-benzyl-N,N-dimethyltetradecan-1-aminium 1,2-benzothiazol-3-olate 1,1-dioxide
    • Quaternium-3
    • benzyl-dimethyl-tetradecylazanium;1,1-dioxo-1,2-benzothiazol-3-olate
    • SCHEMBL782602
    • EINECS 273-545-7
    • Q27286961
    • 68989-01-5
    • Q3NHK36BKL
    • MYRISTALKONIUM SACCHARINATE [INCI]
    • Quaternium 3
    • BENZENEMETHANAMINIUM, N,N-DIMETHYL-N-TETRADECYL-, SALT WITH 1,2-BENZISOTHIAZOL-3(2H)-ONE 1,1-DIOXIDE (1:1)
    • UNII-Q3NHK36BKL
    • Inchi: 1S/C23H42N.C7H5NO3S/c1-4-5-6-7-8-9-10-11-12-13-14-18-21-24(2,3)22-23-19-16-15-17-20-23;9-7-5-3-1-2-4-6(5)12(10,11)8-7/h15-17,19-20H,4-14,18,21-22H2,1-3H3;1-4H,(H,8,9)/q+1;/p-1
    • InChI Key: VGTOUOZCVUBDBV-UHFFFAOYSA-M
    • SMILES: S1(C2C=CC=CC=2C(=N1)[O-])(=O)=O.[N+](C)(C)(CC1C=CC=CC=1)CCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 514.32291451g/mol
  • Monoisotopic Mass: 514.32291451g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 15
  • Complexity: 579
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.9Ų
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